Cas no 2034323-89-0 (2-(2-fluorophenoxy)-N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)propanamide)

• Product Name: 2-(2-fluorophenoxy)-N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)propanamide
• CAS No: 2034323-89-0
• MF: C₁₈H₁₇FN₂O₄
• MW: 344.336988210678
• CID: 6160761
• PubChem ID: 92128493
• Update Time: 2025-07-15

2-(2-fluorophenoxy)-N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)propanamide
• 2-(2-fluorophenoxy)-N-[2-(7-oxofuro[2,3-c]pyridin-6-yl)ethyl]propanamide
• 2-(2-fluorophenoxy)-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)propanamide
• AKOS026693997
• F6524-0544
• 2034323-89-0
• 2-(2-fluorophenoxy)-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)propanamide

• Inchi： 1S/C18H17FN2O4/c1-12(25-15-5-3-2-4-14(15)19)17(22)20-8-10-21-9-6-13-7-11-24-16(13)18(21)23/h2-7,9,11-12H,8,10H2,1H3,(H,20,22)
• InChI Key： ZHEWZUMJIIYJMC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC(C)C(NCCN1C=CC2C=COC=2C1=O)=O

Computed Properties

• Exact Mass: 344.11723519g/mol
• Monoisotopic Mass: 344.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2-fluorophenoxy)-N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)propanamide

Introduction to 2-(2-fluorophenoxy)-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)propanamide (CAS No. 2034323-89-0)

2-(2-fluorophenoxy)-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)propanamide, identified by its CAS number 2034323-89-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study for potential therapeutic applications. The structural features of this molecule, particularly its fluorophenyl and furo[2,3-c]pyridine moieties, contribute to its unique chemical and pharmacological properties.

The fluorophenyl group in the molecular structure of 2-(2-fluorophenoxy)-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)propanamide plays a crucial role in modulating its biological activity. Fluoro-substituted aromatic compounds are well-known for their enhanced metabolic stability and improved binding affinity to biological targets. This characteristic has been leveraged in the development of various drugs, where fluorine atoms contribute to the efficacy and selectivity of the molecules. The presence of the fluorophenyl group in this compound suggests that it may exhibit similar advantages, potentially enhancing its pharmacokinetic profile and therapeutic potential.

Furthermore, the furo[2,3-c]pyridine scaffold is a heterocyclic component that is frequently encountered in bioactive molecules. This structural motif is known for its ability to interact with biological receptors and enzymes in a manner that can lead to significant pharmacological effects. The furo[2,3-c]pyridine ring in 2-(2-fluorophenoxy)-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)propanamide is particularly noteworthy due to its potential to modulate various signaling pathways involved in diseases such as cancer, inflammation, and neurological disorders. Recent studies have highlighted the importance of furoheterocycles in drug discovery, emphasizing their role as key structural elements in the design of novel therapeutics.

The N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)propanamide moiety adds another layer of complexity to the compound's structure. This part of the molecule contains an amide group linked to an ethyl chain that extends from a pyridine ring with an oxo group at the 7-position. The amide functionality is a common feature in many bioactive compounds, often involved in hydrogen bonding interactions with biological targets. The ethyl chain provides a hydrophobic anchor that can influence the compound's solubility and distribution within biological systems. Together with the furo[2,3-c]pyridine scaffold and the fluorophenyl group, this moiety contributes to the overall pharmacological profile of CAS No. 2034323-89-0.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between molecules like CAS No. 2034323-89-0 and their biological targets. These studies have revealed that the specific arrangement of atoms in this compound can lead to high-affinity binding to proteins involved in disease pathways. For instance, computational simulations have suggested that the fluorophenyl group and the furo[2,3-c]pyridine scaffold can interact with key residues on target proteins, potentially leading to therapeutic effects. These findings have spurred interest in further exploring the pharmacological potential of this compound.

In vitro studies have begun to elucidate the biological activities of CAS No. 2034323-89-0. Initial experiments have shown promising results in terms of modulating certain enzymatic activities and inhibiting pathways associated with inflammation and cancer cell proliferation. The fluorophenyl group has been observed to enhance binding interactions with specific enzymes, while the furo[2,3-c]pyridine moiety appears to contribute to anti-proliferative effects. These preliminary findings are encouraging and warrant further investigation into the compound's potential as a lead molecule for drug development.

The synthesis of CAS No. 2034323-89-0 presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. The synthesis typically involves multi-step reactions that require careful optimization to ensure high yields and purity. Key steps include functional group transformations on the pyridine ring and introducing the amide linkage while maintaining regioselectivity. The successful synthesis of this compound demonstrates the growing capabilities of modern organic chemistry.

The pharmacokinetic properties of CAS No. 2034323-89-0 are also under investigation as part of its overall characterization. Understanding how a molecule behaves within an organism is crucial for determining its potential as a drug candidate. Preliminary data suggest that this compound may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties due to its structural features. However, further studies are needed to confirm these findings and optimize its pharmacokinetic profile.

Future research directions for CAS No. 2034323-89-0 include exploring its potential in vivo effects through animal models and conducting more comprehensive toxicological assessments. Additionally, structure-based drug design approaches can be employed to modify the molecule further enhance its potency and selectivity while minimizing side effects. Collaborations between synthetic chemists, computational biologists, and medicinal chemists will be essential in realizing these goals.

The significance of compounds like CAS No. 2034323-89-0 lies not only in their individual properties but also in their contribution to our understanding of disease mechanisms and therapeutic strategies. As research progresses，this molecule may serve as a valuable tool for studying complex biological processes or even become a candidate for clinical development if further studies confirm its safety and efficacy.